Cas no 1189503-31-8 (8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1189503-31-8
• MF: C₂₁H₂₂ClN₃O₃S
• MW: 431.93568277359
• CID: 5343187
• Update Time: 2025-10-21

8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-((5-chloro-2-methylphenyl)sulfonyl)-3-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(5-chloro-2-methylphenyl)sulfonyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(5-chloro-2-methylphenyl)sulfonyl]-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C21H22ClN3O3S/c1-14-3-6-16(7-4-14)19-20(26)24-21(23-19)9-11-25(12-10-21)29(27,28)18-13-17(22)8-5-15(18)2/h3-8,13H,9-12H2,1-2H3,(H,24,26)
• InChI Key： CCINJCJSTKHSBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S(N1CCC2(CC1)N=C(C1C=CC(C)=CC=1)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 763
• XLogP3: 3.4
• Topological Polar Surface Area: 87.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Research Briefing on 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS: 1189503-31-8)

The compound 8-(5-chloro-2-methylbenzenesulfonyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS: 1189503-31-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its chemical properties, biological activities, and potential clinical relevance.

Recent studies have identified this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Its unique spirocyclic structure and sulfonyl moiety contribute to its high binding affinity and selectivity, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its molecular interactions with target proteins.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, particularly those related to NF-κB and MAPK cascades. These findings suggest potential applications in treating chronic inflammatory diseases and certain types of cancer. Notably, the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, as evidenced by recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Ongoing research is exploring structure-activity relationships (SAR) to optimize the compound's therapeutic index. Preliminary results indicate that modifications to the chloro-methylbenzenesulfonyl group can significantly influence both potency and selectivity. Additionally, recent patent filings highlight growing commercial interest in this compound and its derivatives.

While the current data are promising, further preclinical studies are needed to fully characterize the compound's safety profile and therapeutic potential. The research community anticipates that this molecule may serve as a valuable scaffold for developing novel therapeutics targeting inflammation and oncology indications. Future directions include investigating combination therapies and exploring its potential in other disease areas where the targeted pathways play a crucial role.